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Compound of Interest

Compound Name: Pent-3-ynal

Cat. No.: B7893160 Get Quote

A Technical Guide to the Physical Properties of
Pent-3-ynal
This document provides a detailed overview of the key physical properties of Pent-3-ynal, a
reactive α,β-acetylenic aldehyde. The information herein is intended for researchers, scientists,

and professionals in the field of drug development and organic synthesis.

Core Physical Properties
Pent-3-ynal (C₅H₆O) is a colorless liquid with a molecular structure that includes both an

aldehyde functional group and a carbon-carbon triple bond.[1] These features contribute to its

unique chemical reactivity and physical characteristics.

The primary physical properties of Pent-3-ynal are summarized in the table below. This data is

crucial for its handling, storage, and application in various chemical reactions.
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Physical Property Value Notes

Boiling Point Approximately 87°C
At standard atmospheric

pressure.

Solubility Soluble

Readily dissolves in water and

polar organic solvents such as

ethanol and acetone.[1]

Molecular Formula C₅H₆O

Appearance Colorless liquid

Experimental Protocols
While specific experimental documentation for the determination of Pent-3-ynal's physical

properties is not readily available, the following sections describe standard methodologies that

are broadly applicable for such a compound.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a compound like Pent-3-ynal, a common and effective method is distillation.

Objective: To determine the boiling point of Pent-3-ynal at atmospheric pressure.

Apparatus:

Round-bottom flask

Heating mantle

Distillation head with a thermometer adapter

Condenser

Receiving flask

Boiling chips

Thermometer (calibrated)
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Procedure:

A sample of Pent-3-ynal is placed in the round-bottom flask, and boiling chips are added to

ensure smooth boiling.

The distillation apparatus is assembled. The thermometer bulb is positioned so that its top is

level with the side arm of the distillation head leading to the condenser. This ensures an

accurate reading of the vapor temperature.

Cooling water is circulated through the condenser.

The heating mantle is turned on, and the sample is heated gently.

The temperature is monitored. As the liquid boils, the vapor rises, and the temperature

reading will increase and then stabilize.

The boiling point is recorded as the temperature at which the vapor is in equilibrium with the

liquid, observed as a constant temperature reading during the collection of the first few drops

of distillate.

The solubility of a substance in a particular solvent is the maximum amount of that substance

that can dissolve in a given amount of the solvent at a specified temperature.

Objective: To determine the qualitative solubility of Pent-3-ynal in water.

Apparatus:

Test tubes

Pipettes or droppers

Vortex mixer (optional)

Procedure:

A known volume of the solvent (e.g., 1 mL of deionized water) is placed into a clean test

tube.
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A small, measured amount of Pent-3-ynal (e.g., 0.1 mL) is added to the test tube.

The mixture is agitated vigorously for a set period (e.g., 1-2 minutes) to facilitate dissolution.

A vortex mixer can be used for thorough mixing.

The mixture is then allowed to stand and is observed.

If the resulting mixture is a clear, homogeneous solution, the compound is considered

soluble. If a separate layer or a cloudy suspension is observed, the compound is considered

insoluble or sparingly soluble.

The process can be repeated with varying ratios of solute to solvent to further refine the

qualitative assessment. For Pent-3-ynal, it is noted to be soluble in water and polar solvents.

[1]

Visualization of Experimental Workflow
The logical flow for the determination of the physical properties of a novel or uncharacterized

compound is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Pent-3-ynal | Benchchem [benchchem.com]

To cite this document: BenchChem. [Physical properties of Pent-3-ynal (boiling point,
solubility)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7893160#physical-properties-of-pent-3-ynal-boiling-
point-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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